Cas no 1423029-50-8 (1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride)

1-(1H-Imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride is a chemically synthesized organic compound featuring an imidazole core linked to a phenylpropylamine moiety, with two hydrochloride salts enhancing its stability and solubility. This structure suggests potential utility in pharmaceutical research, particularly as an intermediate or active ingredient in drug development. The dihydrochloride form improves handling and storage characteristics, ensuring consistent performance in experimental applications. Its imidazole group may confer biological activity, making it relevant for studies targeting receptor interactions or enzyme inhibition. The compound’s defined purity and structural specificity support reproducible results in synthetic and medicinal chemistry workflows. Suitable for controlled laboratory use under standard safety protocols.
1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride structure
1423029-50-8 structure
Product Name:1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride
CAS No:1423029-50-8
MF:C12H16ClN3
MW:237.728541374207
CID:4598282
PubChem ID:71757258
Update Time:2025-06-08

1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride
    • Inchi: 1S/C12H15N3.ClH/c13-11(7-12-8-14-9-15-12)6-10-4-2-1-3-5-10;/h1-5,8-9,11H,6-7,13H2,(H,14,15);1H
    • InChI Key: CNNBOZQHCNTBPE-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)C(N)CC1NC=NC=1.Cl

1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride Security Information

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1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride
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$ 70.00 2022-06-04
TRC
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1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride
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Additional information on 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride

1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride (CAS No. 1423029-50-8): An Overview

1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride (CAS No. 1423029-50-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(3-amino-1-phenylpropyl)-1H-imidazole dihydrochloride, is a derivative of imidazole and phenylpropanamine, which are both well-studied scaffolds in drug discovery and development.

The imidazole ring is a common structural motif found in many biologically active compounds, including histamine and several antifungal agents. The presence of the phenylpropanamine moiety further enhances the compound's potential for modulating various biological targets, particularly those involved in the central nervous system (CNS).

Recent research has focused on the pharmacological properties of 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride, particularly its interactions with neurotransmitter receptors and ion channels. Studies have shown that this compound exhibits potent activity as an agonist or antagonist at specific receptor sites, making it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In preclinical studies, 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable distribution profile. These characteristics are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

The safety profile of 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride has also been extensively evaluated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

One of the key areas of interest in the study of 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride is its potential as a modulator of serotonin receptors. Serotonin is a neurotransmitter that plays a critical role in regulating mood, sleep, and other physiological processes. Compounds that can selectively modulate serotonin receptors have shown promise in the treatment of mood disorders and other CNS-related conditions.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding interactions of 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride with its target receptors. These studies have helped to elucidate the structural features that contribute to the compound's high affinity and selectivity for specific receptor subtypes.

In addition to its potential as a therapeutic agent, 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride has also been explored as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for investigating the underlying mechanisms of various diseases and for validating new drug targets.

The synthesis of 1-(1H-imidazol-4-yl)-3-phenylpropan-2-amine dihydrochloride has been optimized using modern synthetic methods, ensuring high yields and purity. This has facilitated its production on a larger scale for both research and development purposes.

Despite its promising potential, further research is needed to fully understand the pharmacological profile and therapeutic applications of 1-(1H-imidazol-4-y l)-3 - phen ylpr op an - 2 - amine dihydrochlor ide. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with preliminary results showing promising outcomes.

In conclusion, 1-(1H-imidazol - 4 - yl) - 3 - phen ylpr op an - 2 - amine dihydrochlor ide (CAS No. 1423029 - 50 - 8) represents an exciting advancement in the field of medicinal chemistry. Its unique combination of structural features and pharmacological properties makes it a promising candidate for the development of novel therapeutics targeting neurological disorders and other conditions involving serotonin receptor modulation.

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